Cas no 2097913-79-4 (1-(5-bromothiophen-2-yl)sulfonyl-4-cyclopropylidenepiperidine)

• Product Name: 1-(5-bromothiophen-2-yl)sulfonyl-4-cyclopropylidenepiperidine
• CAS No: 2097913-79-4
• MF: C₁₂H₁₄BrNO₂S₂
• MW: 348.279059886932
• CID: 6232865
• PubChem ID: 121187237
• Update Time: 2025-10-28

1-(5-bromothiophen-2-yl)sulfonyl-4-cyclopropylidenepiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromothiophen-2-yl)sulfonyl-4-cyclopropylidenepiperidine
• AKOS032467144
• 1-[(5-bromothiophen-2-yl)sulfonyl]-4-cyclopropylidenepiperidine
• 1-((5-bromothiophen-2-yl)sulfonyl)-4-cyclopropylidenepiperidine
• 2097913-79-4
• F6550-3319

• Inchi： 1S/C12H14BrNO2S2/c13-11-3-4-12(17-11)18(15,16)14-7-5-10(6-8-14)9-1-2-9/h3-4H,1-2,5-8H2
• InChI Key： NICGNMYDYGKJDP-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(S1)S(N1CC/C(/CC1)=C1/CC/1)(=O)=O

Computed Properties

• Exact Mass: 346.96493g/mol
• Monoisotopic Mass: 346.96493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 74Ų

Additional information on 1-(5-bromothiophen-2-yl)sulfonyl-4-cyclopropylidenepiperidine

Comprehensive Overview of 1-(5-bromothiophen-2-yl)sulfonyl-4-cyclopropylidenepiperidine (CAS No. 2097913-79-4)

The compound 1-(5-bromothiophen-2-yl)sulfonyl-4-cyclopropylidenepiperidine (CAS No. 2097913-79-4) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science research. This molecule combines a bromothiophene moiety with a sulfonyl linker and a cyclopropylidenepiperidine core, making it a versatile intermediate for synthetic chemistry. Researchers are particularly interested in its role as a building block for designing novel bioactive compounds, given its ability to modulate molecular interactions.

In the context of current scientific trends, 1-(5-bromothiophen-2-yl)sulfonyl-4-cyclopropylidenepiperidine aligns with the growing demand for heterocyclic compounds in drug discovery. Heterocycles like thiophene and piperidine are pivotal in medicinal chemistry due to their prevalence in FDA-approved drugs. The presence of a bromo substituent further enhances its reactivity, enabling cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig, which are widely used in small molecule synthesis. This makes the compound a valuable tool for researchers exploring targeted therapies and precision medicine.

From a structural perspective, the cyclopropylidene group in 1-(5-bromothiophen-2-yl)sulfonyl-4-cyclopropylidenepiperidine introduces strain and rigidity, which can influence the conformational dynamics of derived molecules. This property is particularly relevant in the design of kinase inhibitors or GPCR modulators, where subtle changes in geometry can significantly impact binding affinity. Recent publications have highlighted similar scaffolds in the development of anticancer agents and neuroprotective drugs, underscoring the compound's potential in addressing unmet medical needs.

The synthetic accessibility of 1-(5-bromothiophen-2-yl)sulfonyl-4-cyclopropylidenepiperidine also makes it a candidate for high-throughput screening (HTS) libraries. Pharmaceutical companies and academic labs are increasingly leveraging HTS to identify lead compounds, and molecules with diverse functional groups, such as this one, are in high demand. Additionally, its sulfonyl bridge offers opportunities for further derivatization, enabling the creation of prodrugs or bioconjugates for enhanced delivery systems.

Beyond pharmaceuticals, 1-(5-bromothiophen-2-yl)sulfonyl-4-cyclopropylidenepiperidine has potential applications in material science. The thiophene ring is a common motif in organic electronics, including OLEDs and conductive polymers. Researchers are investigating whether brominated thiophene derivatives like this compound could serve as precursors for organic semiconductors or photovoltaic materials, contributing to advancements in renewable energy technologies.

In summary, 1-(5-bromothiophen-2-yl)sulfonyl-4-cyclopropylidenepiperidine (CAS No. 2097913-79-4) represents a multifaceted compound with broad utility in both life sciences and material engineering. Its structural complexity and functional diversity position it as a key player in the development of next-generation therapeutics and advanced materials. As research continues to evolve, this compound is likely to remain at the forefront of innovation in these fields.